Cas no 1248773-93-4 (6-Fluoro-2,8-dimethylquinolin-4-amine)

• Product Name: 6-Fluoro-2,8-dimethylquinolin-4-amine
• CAS No: 1248773-93-4
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 5714758
• PubChem ID: 54772876
• Update Time: 2025-05-20

6-Fluoro-2,8-dimethylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• SB68055
• 1248773-93-4
• AKOS005260698
• 6-fluoro-2,8-dimethylquinolin-4-amine
• 6-Fluoro-2,8-dimethyl-quinolin-4-ylamine
• 4-Quinolinamine, 6-fluoro-2,8-dimethyl-
• 6-Fluoro-2,8-dimethylquinolin-4-amine

• Inchi： 1S/C11H11FN2/c1-6-3-8(12)5-9-10(13)4-7(2)14-11(6)9/h3-5H,1-2H3,(H2,13,14)
• InChI Key： ZFUWXNSRXSDEJE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(C=1)=C(C=C(C)N=2)N

Computed Properties

• Exact Mass: 190.09062652g/mol
• Monoisotopic Mass: 190.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-Fluoro-2,8-dimethylquinolin-4-amine

Introduction to 6-Fluoro-2,8-dimethylquinolin-4-amine (CAS No: 1248773-93-4)

6-Fluoro-2,8-dimethylquinolin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1248773-93-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline scaffold, a heterocyclic aromatic molecule known for its broad spectrum of biological activities and utility in drug development. The presence of a fluorine atom at the 6-position and methyl groups at the 2- and 8-positions introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural features of 6-Fluoro-2,8-dimethylquinolin-4-amine contribute to its potential as a bioactive molecule. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The fluorine substituent, in particular, is well-known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This modification often leads to improved drug-like properties, such as increased lipophilicity and resistance to enzymatic degradation.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with tailored functionalities. The introduction of fluorine at the 6-position of the quinoline ring in 6-Fluoro-2,8-dimethylquinolin-4-amine is strategically significant as it can modulate the electron density of the aromatic system, thereby influencing its reactivity and interaction with biological targets. Additionally, the methyl groups at the 2- and 8-positions provide steric hindrance that can optimize binding interactions within biological macromolecules.

One of the most compelling aspects of 6-Fluoro-2,8-dimethylquinolin-4-amine is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The fluorinated analogue may exhibit enhanced selectivity and potency against these targets due to the electronic effects induced by the fluorine atom. Furthermore, the structural motif suggests compatibility with multiple drug discovery platforms, including covalent inhibitors and allosteric modulators.

The synthesis of 6-Fluoro-2,8-dimethylquinolin-4-amine involves multi-step organic transformations that highlight the versatility of quinoline chemistry. Key steps typically include Friedel-Crafts alkylation to introduce the methyl groups at the 2- and 8-positional sites, followed by nucleophilic aromatic substitution or halogen-metal exchange to incorporate the fluorine atom at the 6-position. These synthetic strategies underscore the importance of well-designed synthetic routes in generating pharmacologically relevant compounds.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-Fluoro-2,8-dimethylquinolin-4-amine. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical drug-like properties before conducting expensive experimental trials. These simulations have been instrumental in optimizing lead structures and guiding medicinal chemists toward more effective candidates.

The pharmacological profile of 6-Fluoro-2,8-dimethylquinolin-4-amino is still under active investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes overexpressed in tumor cells. The fluorine atom's ability to increase binding affinity could translate into higher efficacy compared to non-fluorinated analogues. Additionally, the amine functionality at the 4-position provides a handle for further derivatization, enabling researchers to explore different chemical spaces and potentially uncover novel therapeutic agents.

In conclusion,6 - Fluoro - 2 , 8 - dimethylquinolin - 4 - amine (CAS No: 1248773 -93 -4) represents a fascinating example of how structural modifications can enhance biological activity. Its unique combination of substituents positions it as a valuable tool for both academic research and industrial drug development. As our understanding of quinoline chemistry evolves,this compoundand its derivatives are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.